(Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide

• IUPAC Name: 2-[[(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetohydrazide
• InChI: InChI=1S/C16H14N2O5/c1-9-2-3-11(22-9)7-14-16(20)12-5-4-10(6-13(12)23-14)21-8-15(19)18-17/h2-7H,8,17H2,1H3,(H,18,19)/b14-7-
• InChI Key: NONLZWCQWDAHHY-AUWJEWJLSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)NN
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)NN
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol
• CAS No.: 902028-84-6

Description

The target compound, (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide, features a benzofuran core substituted at three positions:

• Position 2: A (Z)-configured (5-methylfuran-2-yl)methylene group.
• Position 3: A ketone group.
• Position 6: An acetohydrazide moiety linked via an oxygen atom.

This structure combines electron-rich furan and benzofuran systems with a hydrazide functional group, which may confer hydrogen-bonding capacity and influence biological activity or crystallinity .

Biological Activity

(Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide is a complex organic compound characterized by its unique structural features, including a benzofuran moiety and a furan substituent. This compound has garnered attention in medicinal chemistry due to its potential pharmacological activities, including antioxidant, antimicrobial, and anticancer properties.

Structural Characteristics

The structural formula of (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide is represented as follows:

$$\text{C}_{21}\text{H}_{20}\text{N}_2\text{O}_4$$

This compound contains:

• A benzofuran core, which is known for various biological activities.
• A furan ring , contributing to its chemical reactivity.
• An acetohydrazide functional group, which has been linked to bioactive properties.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant activity. The presence of the furan and benzofuran moieties suggests that (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide may scavenge free radicals and inhibit oxidative stress-related damage.

Antimicrobial Properties

Studies on related benzofuran derivatives have demonstrated antimicrobial effects against various pathogens. The compound's structure allows for interaction with microbial membranes or metabolic pathways, potentially leading to inhibition of growth or cell death.

Anticancer Potential

Preliminary studies suggest that (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide may exhibit cytotoxic effects against cancer cell lines. The mechanism may involve apoptosis induction or cell cycle arrest through interaction with specific molecular targets.

The exact mechanism by which (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide exerts its biological effects remains to be fully elucidated. However, potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in oxidative stress or cancer progression.
• Receptor Modulation : It may interact with receptors involved in cellular signaling pathways.
• DNA Interaction : Similar compounds have shown the ability to intercalate with DNA, suggesting a potential pathway for anticancer activity.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antioxidant	Significant free radical scavenging
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cell lines

Case Study: Anticancer Activity

A study evaluated the cytotoxic effects of (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yloxy)acetohydrazide on various cancer cell lines using MTT assays. Results indicated a dose-dependent decrease in cell viability across multiple lines, suggesting its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure Variations

Thiazolo-Pyrimidine and Pyrimido-Quinazoline Derivatives

Compounds 11a and 11b () share the (5-methylfuran-2-yl) substituent but incorporate thiazolo-pyrimidine or pyrimido-quinazoline cores instead of benzofuran. Key differences include:

• 11a : Thiazolo[3,2-a]pyrimidine core with a 2,4,6-trimethylbenzylidene group.
• 11b: Same core with a 4-cyanobenzylidene group.

These analogs exhibit higher molecular weights (386–403 g/mol) compared to the target compound, likely due to their fused heterocyclic systems .

Benzofuran-Based Derivatives

• Benzyl Ester Analog (): Replaces the acetohydrazide with a benzyl ester group. The ester derivative (C₂₃H₂₀O₆) shows reduced polarity compared to the hydrazide, impacting solubility .
• Methanesulfonate Analog (): Substitutes the acetohydrazide with a methanesulfonate group, enhancing electrophilicity at position 6 .

Functional Group Variations

Hydrazide vs. Ester/Carboxylic Acid

• Methyl Ester (): Features a methyl ester (COOCH₃) instead of hydrazide, reducing hydrogen-bond donor capacity but improving lipophilicity (XLogP3 = 5.2) .
• Acetic Acid Derivative (): Contains a carboxylic acid (COOH), which increases acidity (pKa ~4–5) compared to the hydrazide .

Substituent Effects on Aromatic Rings

• Methoxy vs. Methylfuran : The dimethoxybenzylidene group in ’s compound introduces electron-donating methoxy groups, contrasting with the electron-rich methylfuran in the target. This alters π-π stacking and electronic distribution .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Features (IR, NMR)
Target Hydrazide	C₁₇H₁₅N₃O₅	341.32	Not reported	–NH peaks (~3200–3400 cm⁻¹), =CH (~7.9 ppm)
11a (Thiazolo-Pyrimidine)	C₂₀H₁₀N₄O₃S	386.38	243–246	CN (2219 cm⁻¹), =CH (7.94 ppm)
Benzyl Ester ()	C₂₃H₂₀O₆	404.40	Not reported	Ester C=O (1719 cm⁻¹), furan H (6.28 ppm)
Methanesulfonate ()	C₁₆H₁₄O₆S	358.34	Not reported	SO₃ (1360 cm⁻¹), furan H (6.56 ppm)

Implications of Structural Differences

• Bioactivity : While direct activity data for the target is unavailable, hydrazides are often associated with antimicrobial or anticancer properties, whereas thiazolo-pyrimidines (e.g., 11a/b) may exhibit enzyme inhibition .
• Solubility : The hydrazide’s –NH–NH₂ group enhances water solubility compared to lipophilic esters () but less than carboxylic acids ().
• Crystallinity : Analogs like 11a and 12 () were crystallized using polar solvents (DMF/water), suggesting the target may require similar conditions .